Thymopoietin, cys (28-39)-

Description

Overview of Thymopoietin, Cys (28-39)-

Thymopoietin, specifically the peptide sequence Cys (28-39)-, is a significant polypeptide derived from thymopoietin, a hormone produced by the thymus gland. This compound plays a crucial role in the differentiation and maturation of T-cells, which are essential components of the immune system. The specific sequence Cys (28-39)- refers to a segment of the thymopoietin molecule that contains a cysteine residue at position 28, which is important for its biological activity.

Biological Function

Thymopoietin is primarily known for its role in:

• T-cell Differentiation: It facilitates the maturation of prothymocytes into functional T-cells within the thymus.

• Immune Response Regulation: By influencing T-cell development, thymopoietin plays a vital role in the adaptive immune response.

Research indicates that thymopoietin's action is not limited to T-cell differentiation; it may also affect neuromuscular transmission and has been implicated in autoimmune conditions such as myasthenia gravis .

Research Findings

Recent studies have focused on the immunohistochemical localization and functional assays of thymopoietin:

Immunohistochemical Studies

Immunohistochemical techniques have been employed to identify thymopoietin-containing cells in both human and bovine thymus tissues. The studies revealed that thymopoietin is localized predominantly in cortical and medullary epithelial cells, indicating its essential role in thymic architecture and function .

Functional Assays

Functional assays have demonstrated that thymopoietin can induce significant biological effects at very low concentrations (subnanogram levels). These effects include:

• Induction of T-cell differentiation

• Modulation of neuromuscular transmission

The specificity of thymopoietin for T-cell lineage over B-cell lineage further supports its classification as a physiological hormone produced exclusively by the thymus .

• CAS No.: 106939-01-9
• Product Name: Thymopoietin, cys (28-39)-
• Molecular Formula: C64H104N18O22S
• Molecular Weight: 1509.7 g/mol
• IUPAC Name: (2S)-2-[[(2S)-2-[[(2S)-2-[[(2S)-2-[[(2S)-2-[[(2S)-2-[[(2S)-6-amino-2-[[(2S)-2-[[(2S)-5-amino-2-[[(2S)-2-[[2-[[(2S)-2-[[(2R)-2-amino-3-sulfanylpropanoyl]amino]propanoyl]amino]acetyl]amino]-4-carboxybutanoyl]amino]-5-oxopentanoyl]amino]-5-(diaminomethylideneamino)pentanoyl]amino]hexanoyl]amino]-3-carboxypropanoyl]amino]-3-methylbutanoyl]amino]-3-(4-hydroxyphenyl)propanoyl]amino]-3-methylbutanoyl]amino]-4-carboxybutanoyl]amino]-4-methylpentanoic acid
• Standard InChI: InChI=1S/C64H104N18O22S/c1-30(2)25-44(63(103)104)80-58(98)41(19-22-48(88)89)77-61(101)50(31(3)4)81-59(99)42(26-34-13-15-35(83)16-14-34)79-62(102)51(32(5)6)82-60(100)43(27-49(90)91)78-55(95)37(11-8-9-23-65)74-54(94)38(12-10-24-70-64(68)69)75-57(97)40(17-20-45(67)84)76-56(96)39(18-21-47(86)87)73-46(85)28-71-52(92)33(7)72-53(93)36(66)29-105/h13-16,30-33,36-44,50-51,83,105H,8-12,17-29,65-66H2,1-7H3,(H2,67,84)(H,71,92)(H,72,93)(H,73,85)(H,74,94)(H,75,97)(H,76,96)(H,77,101)(H,78,95)(H,79,102)(H,80,98)(H,81,99)(H,82,100)(H,86,87)(H,88,89)(H,90,91)(H,103,104)(H4,68,69,70)/t33-,36-,37-,38-,39-,40-,41-,42-,43-,44-,50-,51-/m0/s1
• Standard InChIKey: MMZDOXPJLRJKSE-DBAKCZCVSA-N
• Isomeric SMILES: C[C@@H](C(=O)NCC(=O)N[C@@H](CCC(=O)O)C(=O)N[C@@H](CCC(=O)N)C(=O)N[C@@H](CCCN=C(N)N)C(=O)N[C@@H](CCCCN)C(=O)N[C@@H](CC(=O)O)C(=O)N[C@@H](C(C)C)C(=O)N[C@@H](CC1=CC=C(C=C1)O)C(=O)N[C@@H](C(C)C)C(=O)N[C@@H](CCC(=O)O)C(=O)N[C@@H](CC(C)C)C(=O)O)NC(=O)[C@H](CS)N
• SMILES: CC(C)CC(C(=O)O)NC(=O)C(CCC(=O)O)NC(=O)C(C(C)C)NC(=O)C(CC1=CC=C(C=C1)O)NC(=O)C(C(C)C)NC(=O)C(CC(=O)O)NC(=O)C(CCCCN)NC(=O)C(CCCN=C(N)N)NC(=O)C(CCC(=O)N)NC(=O)C(CCC(=O)O)NC(=O)CNC(=O)C(C)NC(=O)C(CS)N
• Canonical SMILES: CC(C)CC(C(=O)O)NC(=O)C(CCC(=O)O)NC(=O)C(C(C)C)NC(=O)C(CC1=CC=C(C=C1)O)NC(=O)C(C(C)C)NC(=O)C(CC(=O)O)NC(=O)C(CCCCN)NC(=O)C(CCCN=C(N)N)NC(=O)C(CCC(=O)N)NC(=O)C(CCC(=O)O)NC(=O)CNC(=O)C(C)NC(=O)C(CS)N
• Sequence: CAGEQRKDVYVEL
• Synonyms: Cys-thymopoietin (28-39); Cys-TP (28-39); cysteinyl-thymopoietin (28-39); thymopoietin, Cys (28-39)-
• PubChem Compound: 25092385
• Last Modified: Jul 17 2023